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Compound of Interest

Compound Name: 2-Chloro-3-methylaniline

Cat. No.: B1589733

An In-depth Technical Guide to 2-Chloro-3-methylaniline: Safety, Handling, and MSDS

This document provides a comprehensive overview of the safety, handling, and Material Safety
Data Sheet (MSDS) information for 2-Chloro-3-methylaniline (CAS No. 29027-17-6). It is
intended for researchers, scientists, and professionals in drug development and other
laboratory settings who handle this chemical. This guide synthesizes critical data on physical
and chemical properties, hazards, handling procedures, and emergency response.

Chemical Identification and Properties

2-Chloro-3-methylaniline, with the molecular formula C7HsCIN, is an organic compound
classified as a chlorinated aniline.[1] It serves as a versatile intermediate in the synthesis of
agrochemicals and pharmaceuticals.[1]

Table 1: Physical and Chemical Properties of 2-Chloro-3-methylaniline
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Property Value Source

CAS Number 29027-17-6 [1][2]

Molecular Formula C7HsCIN [1][2]

Molecular Weight 141.60 g/mol [11[2]
Typically a liquid at room

Appearance temperature; may also be a [1112]
solid.

Boiling Point 219.8°C (at 760 mmHg) [1]

Density 1.2 g/cm3 [1]

LogP (Partition Coefficient) 2.37 [1]

| SMILES Notation | CC1=C(C(=CC=C1)N)CI |[1] |

Hazard Identification and GHS Classification

2-Chloro-3-methylaniline is classified as a hazardous substance. Exposure can lead to

significant health effects, including skin and eye irritation, and potential toxicity if swallowed or

in contact with skin.[1] It is also recognized as being very toxic to aquatic life with long-lasting

effects.[1]

Table 2: GHS Hazard Classification for 2-Chloro-3-methylaniline
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e Hazard . )
Classification Hazard Code Pictogram Signal Word
Statement
Skin Irritation Causes skin .
H315 . GHSO07 Warning
(Category 2) irritation.
Eye Irritation Causes serious i
H319 S GHSO07 Warning
(Category 2) eye irritation.
Skin May cause an
Sensitisation H317 allergic skin GHSO07 Warning
(Category 1) reaction.
Acute Toxicity Toxic if
(Oral) swallowed.
Acute Toxicity Toxic in contact
(Dermal) with skin.
) o Very toxic to
Aquatic Toxicity o ]
aquatic life with
(Acute & - i - -
) long-lasting
Chronic)
effects.

(Data synthesized from multiple sources indicating common hazards for this class of

compound.[1][2])

Below is a diagram illustrating the flow of hazard information from classification to the end-user.
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Caption: GHS Hazard Communication Workflow.

Safe Handling and Storage

Proper handling and storage are crucial to minimize exposure risk.
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Handling Protocol:
« Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[3][4]

o Personal Contact: Avoid all personal contact, including inhalation of vapors, mist, or gas.[2]
[3] Avoid contact with skin and eyes.[2][5]

» Hygiene: Do not eat, drink, or smoke when using this product.[4] Wash hands and any
exposed skin thoroughly after handling.[4] Contaminated clothing should be removed
immediately and washed before reuse.[4]

Storage Conditions:
o Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
acids, acid anhydrides, and acid chlorides.[6] Avoid contamination with oxidizing agents as it
may result in ignition.[6]

e Security: Store locked up.[4]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate PPE are mandatory to ensure user safety.

o Engineering Controls: Ensure adequate ventilation, especially in confined areas. Eyewash
stations and safety showers must be close to the workstation location.[7]

o Eye/Face Protection: Wear chemical safety goggles or a face shield. Contact lenses can
pose a special hazard and should not be worn.[3][5] Use equipment tested and approved
under government standards like NIOSH (US) or EN 166 (EU).[5][8]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., PVC, Fluorinated rubber)
and protective clothing to prevent all possible skin contact.[3][8] Safety footwear or gumboots
are also recommended.
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» Respiratory Protection: If engineering controls are insufficient or a risk assessment indicates

necessity, use a full-face respirator with appropriate cartridges (e.g., multi-purpose
combination (US) or type ABEK (EN 14387)).[2][8] For high or unknown exposure
concentrations, a self-contained breathing apparatus (SCBA) is required.[3]

Handling 2-Chloro-3-methylaniline
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Caption: PPE Selection Logic for Handling.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure. Always seek medical

attention after providing first aid.[4]

Experimental Protocol: First Aid Response

o General Advice: Move the exposed person to fresh air at once.[9] Show the safety data

sheet to the attending physician.[2]
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If Inhaled: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[4] If breathing has stopped, perform artificial respiration.[9]

In Case of Skin Contact: Immediately remove all contaminated clothing, including footwear.
[6] Flush skin and hair with running water and soap, if available.[6][9]

In Case of Eye Contact: Immediately wash (irrigate) the eyes with large amounts of fresh,
running water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4][9]
Remove contact lenses if present and easy to do.[4]

If Swallowed: Rinse the mouth with water.[2] Never give anything by mouth to an
unconscious person.[2] Call a poison center or doctor immediately.[4]

Exposure Event
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Caption: First Aid Decision and Action Flowchart.
Fire-Fighting and Accidental Release Measures
Fire-Fighting Protocol:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,
or carbon dioxide.[2][6]

o Specific Hazards: Combustion may produce toxic fumes, including carbon monoxide (CO),
carbon dioxide (CO2), nitrogen oxides (NOx), and hydrogen chloride.[3][6] Containers may
explode when heated.[7]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
clothing.[4][6]

Accidental Release (Spill) Protocol:

o Personal Precautions: Evacuate personnel and move upwind.[6] Ensure adequate
ventilation.[2] Avoid breathing vapors and prevent contact with skin and eyes.[3] Wear full
personal protective equipment, including respiratory protection.[3][6]

o Environmental Precautions: Prevent spillage from entering drains or water courses.[2][3]
e Containment and Cleanup:

o Minor Spills: Use dry clean-up procedures.[3] Soak up with inert absorbent material (e.qg.,
sand, vermiculite, silica gel). Collect the material into labeled containers for disposal.

o Major Spills: Alert emergency responders.[3] Contain the spill with sand or earth.[3] Collect
recoverable product and seal in labeled drums for disposal.[3] Wash the area and prevent
runoff.[3]

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Chloro3methylaniline.htm
https://datasheets.scbt.com/sc-254212.pdf
https://datasheets.scbt.com/sc-206429.pdf
https://datasheets.scbt.com/sc-254212.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1434314&productDescription=2-CHLRO-N-METHLANILINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146491000&productDescription=3-CHLORO-2-METHYLANILINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-254212.pdf
https://datasheets.scbt.com/sc-254212.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Chloro3methylaniline.htm
https://datasheets.scbt.com/sc-206429.pdf
https://datasheets.scbt.com/sc-206429.pdf
https://datasheets.scbt.com/sc-254212.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Chloro3methylaniline.htm
https://datasheets.scbt.com/sc-206429.pdf
https://datasheets.scbt.com/sc-206429.pdf
https://datasheets.scbt.com/sc-206429.pdf
https://datasheets.scbt.com/sc-206429.pdf
https://datasheets.scbt.com/sc-206429.pdf
https://datasheets.scbt.com/sc-206429.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spill Detected

Evacuate Area
Move Upwind

:

Don Appropriate PPE
(Gloves, Goggles, Respirator)

:

Contain Spill
(Use sand, earth, inert material)

:

Prevent Entry into Drains
and Waterways

:

Absorb Material

:

Collect Waste into
Labeled, Sealed Containers

:

Decontaminate Spill Area

:

Dispose of Waste as
Hazardous Material

Response Complete

Click to download full resolution via product page

Caption: Accidental Spill Response Workflow.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1589733?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Toxicological and Ecological Information

Toxicological Profile:

Acute Toxicity: This compound is considered toxic if swallowed and toxic in contact with skin.

[1]

Irritation: It is known to cause skin irritation and serious eye irritation.[1][2]

Sensitization: May cause an allergic skin reaction.[2]

Chronic Effects: Chronic exposure to related arylamines may lead to more severe health
issues like methemoglobinemia, a condition that reduces the blood's ability to carry oxygen.

[11[6]
Ecological Information:

e Aguatic Toxicity: 2-Chloro-3-methylaniline is very toxic to aquatic life with long-lasting
effects.[1]

¢ Environmental Fate: It must not be allowed to enter drains or be released into the
environment.[2][5]

Disposal and Transport

» Disposal: All waste must be handled as hazardous waste in accordance with local, state, and
federal regulations.[6] Dispose of contents and containers at an approved waste disposal
plant.[4]

o Transport: This material is typically regulated for transport. For example, related toxic
anilines are often classified under UN2810, "Toxic liquid, organic, n.o.s.", Hazard Class 6.1,
Packing Group IlI1.[7] Always verify specific transport regulations before shipping.

This guide is intended to provide essential safety and handling information. Users must always
consult the most current Safety Data Sheet (SDS) provided by the supplier before working with
2-Chloro-3-methylaniline and ensure that a thorough risk assessment is completed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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